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Compound of Interest

Compound Name: Bis(cyanopropyl)dichlorosilane

Cat. No.: B091294 Get Quote

An In-depth Technical Guide to the Safe Handling of Bis(cyanopropyl)dichlorosilane

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides a comprehensive overview of the safety

data and handling precautions for Bis(cyanopropyl)dichlorosilane, a key intermediate in

various synthetic processes.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is the foundation

of its safe handling. The following tables summarize the key quantitative data for

Bis(cyanopropyl)dichlorosilane.

Table 1: Identification and Physical Properties
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Property Value

CAS Number 1071-17-6[1][2][3][4][5]

Molecular Formula C8H12Cl2N2Si[1][2][4]

Molecular Weight 235.19 g/mol [1][4][6]

Appearance Clear, straw-colored liquid[4][7]

Odor Acrid[7]

Purity 95%[1][4]

Table 2: Health and Safety Data

Property Value

Boiling Point 173-177 °C / 1 mmHg[1]

Density 1.166 g/mL at 25 °C[1]

Flash Point 95 °C[1]

Refractive Index 1.4799 @ 20°C[1]

Hydrolytic Sensitivity
Reacts rapidly with moisture, water, and protic

solvents[1]

Hazard Identification and Safety Precautions
Bis(cyanopropyl)dichlorosilane is classified as a hazardous substance, and appropriate

precautions must be taken to avoid exposure.

GHS Hazard Classification:

Signal Word: Danger[7]

Hazard Statements: H314 - Causes severe skin burns and eye damage[7].

EUH Statements: EUH014 - Reacts violently with water[7].
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Primary Hazards:

Corrosive: Causes severe skin burns and eye damage upon contact[7].

Reactivity: Reacts with water and moisture in the air to liberate hydrogen chloride gas[7].

Irritating fumes of hydrochloric acid and organic acid vapors may develop when the material

is exposed to water or open flame[7].

Inhalation Toxicity: May cause irritation to the respiratory tract[7].

Ingestion Toxicity: May be harmful if swallowed[7].

Handling and Storage
Proper handling and storage procedures are critical to minimizing the risks associated with

Bis(cyanopropyl)dichlorosilane.

Safe Handling Workflow:
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Start: Obtain Bis(cyanopropyl)dichlorosilane

Wear Appropriate PPE:
- Chemical goggles or face shield
- Neoprene or nitrile rubber gloves

- Protective clothing
- NIOSH-certified respirator

Work in a well-ventilated area
(fume hood recommended)

Handle with care:
- Avoid contact with skin and eyes

- Do not breathe vapors
- Use spark-proof tools

Store properly:
- Tightly closed container

- In a cool, dry, well-ventilated area
- Away from incompatible materials
(alcohols, amines, oxidizing agents)

Dispose of waste according to
local/national regulations

End of Process

Click to download full resolution via product page

Caption: Safe handling workflow for Bis(cyanopropyl)dichlorosilane.
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Storage Conditions:

Keep the container tightly closed and store it in a dry, well-ventilated place away from

heat[7].

Incompatible with alcohols, amines, and oxidizing agents[7].

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is necessary.

First-Aid Measures:

Exposure Event

Inhalation:
- Move to fresh air

- Keep comfortable for breathing
- Get medical attention

Skin Contact:
- Immediately remove all contaminated clothing
- Rinse skin with water for at least 15 minutes

- Get immediate medical attention

Eye Contact:
- Immediately flush eyes with water for at least 15 minutes

- Remove contact lenses, if present
- Get immediate medical attention

Ingestion:
- Rinse mouth

- Do NOT induce vomiting
- Get medical attention

Click to download full resolution via product page

Caption: First-aid procedures for exposure to Bis(cyanopropyl)dichlorosilane.
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Fire-Fighting Measures:

In case of a fire involving Bis(cyanopropyl)dichlorosilane, follow these procedures:

Fire Involving
Bis(cyanopropyl)dichlorosilane

Suitable Extinguishing Media:
- Water spray

- Foam
- Carbon dioxide
- Dry chemical

Unsuitable Extinguishing Media:
- Water (as it reacts violently)

Firefighting Instructions:
- Use water spray to cool exposed surfaces

- Exercise caution
- Wear full protective equipment including

  respiratory protection

Specific Hazards:
- Irritating fumes of hydrochloric acid and

  organic acid vapors may develop

Click to download full resolution via product page

Caption: Fire-fighting procedures for Bis(cyanopropyl)dichlorosilane.

Experimental Protocols
Detailed experimental protocols for the determination of the physical and chemical properties

listed in this guide are not publicly available. These properties are typically determined using

standardized methods, such as those established by ASTM or ISO. For specific experimental

details, it is recommended to consult a certified testing laboratory.

Conclusion
Bis(cyanopropyl)dichlorosilane is a valuable chemical reagent that requires careful handling

due to its corrosive and reactive nature. By adhering to the safety precautions, handling

procedures, and emergency protocols outlined in this guide, researchers and scientists can

minimize the risks and ensure a safe working environment. Always consult the most recent

Safety Data Sheet (SDS) from the supplier before working with this or any other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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